Cas no 2253640-68-3 (3-Aminobicyclo[3.3.1]nonan-1-ol;hydrochloride)

• Product Name: 3-Aminobicyclo[3.3.1]nonan-1-ol;hydrochloride
• CAS No: 2253640-68-3
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 6464056
• PubChem ID: 137935101
• Update Time: 2025-05-24

3-Aminobicyclo[3.3.1]nonan-1-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3445031270
• 3-aminobicyclo[3.3.1]nonan-1-ol hydrochloride
• 3-Aminobicyclo[3.3.1]nonan-1-ol;hydrochloride
• 2253640-68-3
• EN300-6512935

• Inchi： 1S/C9H17NO.ClH/c10-8-4-7-2-1-3-9(11,5-7)6-8;/h7-8,11H,1-6,10H2;1H
• InChI Key： ZYYSIZYYUJEECH-UHFFFAOYSA-N
• SMILES： Cl.OC12CCCC(CC(C1)N)C2

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-Aminobicyclo[3.3.1]nonan-1-ol;hydrochloride

3-Aminobicyclo[3.3.1]nonan-1-ol Hydrochloride: A Comprehensive Overview

The compound with CAS No 2253640-68-3, commonly referred to as 3-Aminobicyclo[3.3.1]nonan-1-ol hydrochloride, is a fascinating molecule with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its potential applications in drug development, particularly in the design of bioactive molecules with tailored properties.

Bicyclic structures like that of 3-Aminobicyclo[3.3.1]nonan-1-ol hydrochloride are highly valued in medicinal chemistry due to their ability to adopt rigid conformations, which can enhance molecular stability and bioavailability. Recent studies have explored the synthesis of this compound through various methods, including ring-closing metathesis and stereoselective hydrogenation, which have significantly improved the efficiency and scalability of its production.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications, as it enhances solubility and facilitates formulation into various drug delivery systems. Researchers have also investigated the stereochemistry of 3-Aminobicyclo[3.3.1]nonan-1-ol hydrochloride, revealing that its enantiomeric forms exhibit distinct pharmacokinetic profiles, which could be leveraged in the development of chiral drugs with improved efficacy and reduced side effects.

One of the most promising areas of research involving CAS No 2253640-68-3 is its application in the synthesis of advanced biomaterials. By incorporating this compound into polymer networks, scientists have demonstrated enhanced mechanical properties and biocompatibility, making it a candidate for use in tissue engineering scaffolds and drug delivery devices.

Furthermore, recent advancements in computational chemistry have enabled detailed molecular modeling of 3-Aminobicyclo[3.3.1]nonan-1-ol hydrochloride, providing insights into its interaction with biological targets such as enzymes and receptors. These studies have identified potential binding motifs that could be exploited in the design of novel therapeutic agents targeting a wide range of diseases, including cancer and neurodegenerative disorders.

In conclusion, CAS No 2253640-68-3, or 3-Aminobicyclo[3.3.1]nonan-1-ol hydrochloride, represents a versatile building block with immense potential across multiple scientific disciplines. Its unique structural features, combined with recent breakthroughs in synthesis and application techniques, position it as a key molecule in the development of innovative solutions in medicine and materials science.